Cas no 89473-64-3 (Propanamide, N-[1,1'-biphenyl]-3-yl-2-bromo-)

Propanamide, N-[1,1'-biphenyl]-3-yl-2-bromo- structure
89473-64-3 structure
Product Name:Propanamide, N-[1,1'-biphenyl]-3-yl-2-bromo-
CAS No:89473-64-3
MF:C15H14BrNO
MW:304.18176317215
CID:599398
PubChem ID:13221917
Update Time:2025-04-19

Propanamide, N-[1,1'-biphenyl]-3-yl-2-bromo- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N-[1,1'-biphenyl]-3-yl-2-bromo-
    • 2-bromo-N-(3-phenylphenyl)propanamide
    • N-([1,1'-Biphenyl]-3-yl)-2-bromopropanamide
    • 89473-64-3
    • DTXSID30529512
    • Inchi: 1S/C15H14BrNO/c1-11(16)15(18)17-14-9-5-8-13(10-14)12-6-3-2-4-7-12/h2-11H,1H3,(H,17,18)
    • InChI Key: GFSGFEZIGFEYOH-UHFFFAOYSA-N
    • SMILES: BrC(C)C(NC1C=CC=C(C=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 303.02588g/mol
  • Monoisotopic Mass: 303.02588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 29.1Ų
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